molecular formula C13H17ClN2 B8721113 7-Chloro-1-isobutyl-2,3-dimethyl-1H-pyrrolo[2,3-c]pyridine CAS No. 874014-30-9

7-Chloro-1-isobutyl-2,3-dimethyl-1H-pyrrolo[2,3-c]pyridine

Cat. No.: B8721113
CAS No.: 874014-30-9
M. Wt: 236.74 g/mol
InChI Key: HDJCUHMWBVJOGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Chloro-1-isobutyl-2,3-dimethyl-1H-pyrrolo[2,3-c]pyridine is a useful research compound. Its molecular formula is C13H17ClN2 and its molecular weight is 236.74 g/mol. The purity is usually 95%.
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Properties

CAS No.

874014-30-9

Molecular Formula

C13H17ClN2

Molecular Weight

236.74 g/mol

IUPAC Name

7-chloro-2,3-dimethyl-1-(2-methylpropyl)pyrrolo[2,3-c]pyridine

InChI

InChI=1S/C13H17ClN2/c1-8(2)7-16-10(4)9(3)11-5-6-15-13(14)12(11)16/h5-6,8H,7H2,1-4H3

InChI Key

HDJCUHMWBVJOGO-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N(C2=C1C=CN=C2Cl)CC(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (60%, 33 mg, 0.83 mmol) was added to a solution of 7-chloro-2,3-dimethyl-1H-pyrrolo[2,3-c]pyridine (100 mg, 0.53 mmol) prepared in Step 1 in anhydrous tetrahydrofuran (2.8 ml). The reaction mixture was stirred for 30 minutes at room temperature. 1-Iodo-2-methylpropane (64 t, 0.67 mmol) was added to the reaction mixture, which was then stirred overnight at room temperature. Water was added to the reaction mixture, which was then extracted with dichloromethane. The organic layer was dried on anhydrous magnesium sulfate and then concentrated under reduced pressure. The resulting residue was purified with silica gel column chromatography (ethyl acetate/n-hexane=1/9, v/v) to give 108 mg of the titled compound as a white solid. (Yield: 86%)
Quantity
33 mg
Type
reactant
Reaction Step One
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
2.8 mL
Type
solvent
Reaction Step One
Quantity
0.67 mmol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
86%

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